Cas no 654655-70-6 (Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)-)

• Product Name: Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)-
• CAS No: 654655-70-6
• MF: C₁₈H₁₆BrNO
• MW: 342.22974395752
• CID: 1698829
• PubChem ID: 57588086
• Update Time: 2025-04-21

Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)-
• DB-099121
• SCHEMBL12277876
• 6-BROMO-2-ETHOXY-3-(PHENYLMETHYL)QUINOLINE
• 654655-70-6
• 3-Benzyl-6-bromo-2-ethoxyquinoline
• G76767

• Inchi： 1S/C18H16BrNO/c1-2-21-18-15(10-13-6-4-3-5-7-13)11-14-12-16(19)8-9-17(14)20-18/h3-9,11-12H,2,10H2,1H3
• InChI Key： PLWVALSUIJCHHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=N2)OCC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 341.04158
• Monoisotopic Mass: 341.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives